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Compound of Interest

Compound Name: 1-Phenylhexan-3-one

Cat. No.: B1360221

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides essential safety and logistical information for the proper
disposal of 1-Phenylhexan-3-one, a common intermediate in organic synthesis.

Key Safety and Hazard Information

1-Phenylhexan-3-one is classified under the Globally Harmonized System (GHS) with the
following primary hazards:

e H302: Harmful if swallowed.[1]
o H318: Causes serious eye damage.[1]
|t may also be toxic to aquatic life with long-lasting effects.[2]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn at all times when handling this chemical.[3] Work should be conducted in
a well-ventilated area or under a chemical fume hood.

Quantitative Data

The following table summarizes the key physical and chemical properties of 1-Phenylhexan-3-
one.
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Property Value

Molecular Formula C12H160

Molecular Weight 176.25 g/mol [1]

Appearance Pale yellow to colorless liquid[4]
Density 0.95 g/cm?3[4]

Boiling Point 260.8°C at 760 mmHg[4]

Flash Point 107°C[5]

Vapor Pressure 0.012 mmHg at 25°C[4][5]

Standard Operating Procedure for Disposal

The following protocol outlines the step-by-step procedure for the safe disposal of 1-
Phenylhexan-3-one. This procedure is a general guideline and must be adapted to comply
with all applicable local, regional, and national regulations.

Experimental Protocol: Disposal of 1-Phenylhexan-3-one
e Segregation and Collection:
o Do not mix 1-Phenylhexan-3-one waste with other waste streams.[2][6]

o Collect all waste containing 1-Phenylhexan-3-one, including contaminated consumables
(e.g., pipette tips, weighing boats), in a designated, properly labeled, and sealed waste

container.
o The container should be made of a material compatible with organic ketones.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "1-
Phenylhexan-3-one," and the associated hazard pictograms (e.g., corrosive, harmful).

e Storage:
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o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep the container away from sources of ignition and incompatible materials such as
strong oxidizing agents and strong acids.[5]

o Waste Manifest and Pickup:

o Complete a hazardous waste manifest form as required by your institution's Environmental
Health and Safety (EHS) department.

o Arrange for a licensed hazardous waste disposal company to collect the waste.
e Decontamination:

o Decontaminate any surfaces or equipment that may have come into contact with 1-
Phenylhexan-3-one using an appropriate solvent (e.g., ethanol, acetone) followed by
soap and water.

o Dispose of all cleaning materials as hazardous waste.
e Emergency Procedures:
o In case of a spill, evacuate the area and prevent the spill from entering drains.[2][3][6]

o Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed
container for disposal as hazardous waste.

o In case of skin or eye contact, rinse immediately and thoroughly with water for several
minutes and seek medical attention.[3][5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-
Phenylhexan-3-one.
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Step 1: Segregate Waste
(Do not mix with other chemicals)

'

Step 2: Collect in Designated Container

'

Step 3: Label Container Clearly
('Hazardous Waste', Chemical Name, Hazards)

l

Step 4: Store in Secure Area
(Ventilated, away from ignition sources)

'

Step 5: Arrange for Licensed Disposal
(Contact EHS)

y

Step 6: Decontaminate Work Area

Click to download full resolution via product page

Disposal workflow for 1-Phenylhexan-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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